Cas no 77771-60-9 (5-Bromo-2,4-dimethylanisole)

• Product Name: 5-Bromo-2,4-dimethylanisole
• CAS No: 77771-60-9
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5006568
• Update Time: 2026-02-27

5-Bromo-2,4-dimethylanisole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,4-dimethylanisole
• C1=C(Br)C(C)=CC(C)=C1OC

• Inchi： 1S/C9H11BrO/c1-6-4-7(2)9(11-3)5-8(6)10/h4-5H,1-3H3
• InChI Key： TVEFXWXDXJRSNG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Additional information on 5-Bromo-2,4-dimethylanisole

5-Bromo-2,4-Dimethylanisole: A Comprehensive Overview

5-Bromo-2,4-Dimethylanisole, also known as 5-bromo-2,4-dimethoxybenzene or 5-bromoanisole derivative, is a chemical compound with the CAS number 77771-60-9. This compound belongs to the class of aromatic compounds and is widely recognized for its unique chemical properties and applications in various fields. In recent years, there has been a growing interest in understanding its synthesis, properties, and potential uses due to its versatility and reactivity.

The structure of 5-Bromo-2,4-Dimethylanisole consists of a benzene ring substituted with bromine at the 5-position and methoxy groups at the 2 and 4 positions. This substitution pattern imparts specific electronic effects that make it highly reactive in various chemical reactions. The compound is often used as an intermediate in organic synthesis, particularly in the preparation of more complex aromatic compounds. Recent studies have highlighted its role in the synthesis of bioactive molecules, where its reactivity and selectivity are crucial for achieving desired products.

5-Bromo-2,4-Dimethylanisole is synthesized through various methods, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient methods involves the bromination of anisole derivatives under specific conditions to achieve high yields. Researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This approach has been particularly effective in producing high-purity samples of 5-Bromo-2,4-Dimethylanisole, which are essential for downstream applications.

In terms of applications, 5-Bromo-2,4-Dimethylanisole has found significant use in the pharmaceutical industry as a building block for drug development. Its ability to undergo various transformations makes it a valuable intermediate in the synthesis of complex molecules with therapeutic potential. For instance, recent studies have demonstrated its role in the synthesis of anti-inflammatory agents and anticancer drugs. The compound's reactivity also makes it a candidate for use in materials science, particularly in the development of advanced polymers and coatings.

The chemical properties of 5-Bromo-2,4-Dimethylanisole have been extensively studied to understand its behavior under different conditions. Its solubility characteristics, thermal stability, and reactivity towards various reagents have been documented in numerous scientific publications. Recent research has focused on its catalytic behavior in transition-metal-mediated reactions, where it has shown promising results as both a substrate and a catalyst precursor.

In conclusion, 5-Bromo-2,4-Dimethylanisole is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.